Cas no 854476-92-9 (2-CHLORO-4-THIOCYANATOPYRIMIDINE)
854476-92-9 structure
Product Name:2-CHLORO-4-THIOCYANATOPYRIMIDINE
CAS No:854476-92-9
MF:C5H2ClN3S
MW:171.607477664948
CID:890539
Update Time:2024-01-03
2-CHLORO-4-THIOCYANATOPYRIMIDINE Chemical and Physical Properties
Names and Identifiers
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- 2-CHLORO-4-THIOCYANATOPYRIMIDINE
- (2-chloropyrimidin-4-yl) thiocyanate
- 2-Chloro-4-pyrimidinyl thiocyanate (ACI)
- Thiocyanic acid, 2-chloro-4-pyrimidyl ester (4CI)
- [(2-Chloropyrimidin-4-yl)sulfanyl]formonitrile
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- Inchi: 1S/C5H2ClN3S/c6-5-8-2-1-4(9-5)10-3-7/h1-2H
- InChI Key: NUFAYJQDRJOZGP-UHFFFAOYSA-N
- SMILES: N#CSC1C=CN=C(Cl)N=1
Computed Properties
- Exact Mass: 170.96600
Experimental Properties
- PSA: 74.87000
- LogP: 1.70318
2-CHLORO-4-THIOCYANATOPYRIMIDINE Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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